Cas no 20001-38-1 (butyl 5-nitrofuran-2-carboxylate)

• Product Name: butyl 5-nitrofuran-2-carboxylate
• CAS No: 20001-38-1
• MF: C₉H₁₁NO₅
• MW: 213.187342882156
• CID: 1393561
• PubChem ID: 167861
• Update Time: 2025-04-20

butyl 5-nitrofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• butyl 5-nitrofuran-2-carboxylate
• 2-Furancarboxylic acid, 5-nitro-, butyl ester
• Butyl 5-nitro-2-furancarboxylate
• DTXSID70173816
• 20001-38-1

• Inchi： 1S/C9H11NO5/c1-2-3-6-14-9(11)7-4-5-8(15-7)10(12)13/h4-5H,2-3,6H2,1H3
• InChI Key： PROHDMZYSLSBCK-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=C([N+](=O)[O-])O1)=O)CCCC

Computed Properties

• Exact Mass: 213.06373
• Monoisotopic Mass: 213.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• Density: 1.243
• Boiling Point: 321.1°C at 760 mmHg
• Flash Point: 148°C
• Refractive Index: 1.503
• PSA: 82.58